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Compound of Interest

Methyl 3-[(2-
Compound Name:

phenylethyl)amino]butanoate
CAS No.: 182558-96-9

Cat. No.: B3111490

Get Quote

\ J

Optimized Synthesis, Chiral Resolution, and Application
in Peptidomimetic Drug Design
Executive Summary & Chemical Identity

Methyl 3-phenethylaminobutanoate is a critical intermediate in the synthesis of

-amino acids, a class of compounds gaining prominence in drug development for their role in
constructing

-peptides. Unlike natural
-peptides,

-peptides exhibit remarkable stability against proteolytic degradation, making them ideal
candidates for peptidomimetic drugs.

This compound functions primarily as a chiral building block. Its secondary amine structure
allows for further functionalization, while the ester group provides a handle for cyclization or
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peptide coupling.

Chemical Data Table

Property

Specification

Chemical Name

Methyl 3-[(2-phenylethyl)amino]butanoate

CAS Number 182558-96-9

Molecular Formula

Molecular Weight 221.30 g/mol

SMILES CC(NCCC1=CC=CC=C1)CC(0C)=0

Physical State

Pale yellow oil (Standard conditions)

Solubility

Soluble in MeOH, DCM, EtOAc; sparingly
soluble in water

pKa (Predicted)

~9.2 (Amine conjugate acid)

Synthesis & Production Protocols

The synthesis of Methyl 3-phenethylaminobutanoate relies on the aza-Michael addition, a

reaction with 100% atom economy. However, achieving high yields requires overcoming the

steric hindrance of the

-methyl group on the crotonate acceptor.

Optimized Aza-Michael Addition (Chemical Route)

Principle: The nucleophilic amine (phenethylamine) attacks the

-carbon of the

-unsaturated ester (methyl crotonate).

Causality in Experimental Design:

e Solvent Choice (Methanol): Unlike aprotic solvents, methanol acts as a hydrogen-bond

donor to the carbonyl oxygen of the crotonate. This lowers the LUMO energy of the alkene,
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effectively activating it for nucleophilic attack without requiring harsh Lewis acids.

o Stoichiometry: A slight excess of the amine (1.1 equiv) drives the equilibrium forward,
compensating for the reversibility of the Michael addition.

Protocol:

e Charge: In a dry round-bottom flask, dissolve Methyl crotonate (1.0 equiv) in anhydrous
Methanol (5 mL/mmol).

e Addition: Add 2-Phenylethanamine (1.1 equiv) dropwise at

to minimize potential polymerization side-reactions.

e Reaction: Allow the mixture to warm to room temperature and stir for 24 hours. Monitor via
TLC (SiO2, 10% MeOH/DCM).

o Workup: Concentrate in vacuo. The excess amine can be removed via high-vacuum
distillation or column chromatography (eluting with EtOAc/Hexanes).

Enantioselective Enzymatic Resolution (Biocatalytic
Route)

Since the chemical route yields a racemate, pharmaceutical applications require kinetic
resolution to isolate the active (R)- or (S)-enantiomer.

Self-Validating System:
» Catalyst:Candida antarctica Lipase B (CAL-B, immobilized as Novozym 435).[1][2]
e Mechanism: CAL-B shows high enantioselectivity for

-amino esters. It preferentially hydrolyzes the (S)-ester (typically), leaving the (R)-ester intact,
or vice versa depending on solvent conditions.

Workflow Diagram (DOT):
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Figure 1: Integrated workflow for the synthesis and lipase-catalyzed kinetic resolution of Methyl
3-phenethylaminobutanoate.

Applications in Drug Development

The specific value of CAS 182558-96-9 lies in its structural versatility.

e -Peptide Synthesis: The free amine can be coupled with other amino acids, while the methyl
ester protects the C-terminus. The resulting

-peptides form stable helices (e.g., the 14-helix) that mimic protein secondary structures but
resist enzymatic degradation in vivo.

» Chiral Auxiliaries: The phenethyl group serves as a bulky hydrophobic anchor, influencing the
folding of the resulting peptidomimetic.

e Heterocyclic Synthesis: Cyclization of the

-amino ester yields

-lactams (via ester hydrolysis and dehydration), which are the core scaffolds of penicillin-
class antibiotics.

Analytical Quality Control (QC)

To ensure the integrity of the compound for research use, the following analytical parameters
must be met.
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Method Expected Signal / Criteria

7.2-7.3 (m, 5H, Ar-H), 3.66 (s, 3H, OMe), 3.15
(m, 1H,

-CH), 2.8-2.9 (m, 4H,
1H NMR (CDCI3)

), 2.4 (dd, 2H,

), 1.1 (d, 3H,

)

Column: Chiralcel OD-H. Mobile Phase:
HPLC (Chiral) Hexane/IPA (90:10). Flow: 0.5 mL/min.
iral
Separation of enantiomers required for

resolution verification.

ESI+:
Mass Spectrometry

Signaling Pathway / Mechanism of Action (Contextual)

In the context of drug design, this molecule often acts as a precursor. Below is the logic flow for
its conversion into a bioactive

-lactam scaffold.
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Figure 2: Synthetic pathway from CAS 182558-96-9 to bioactive beta-lactam scaffolds.
Safety & Handling
+ Hazard Classification: Irritant (Skin/Eye).

o Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen) to prevent amine oxidation
or ester hydrolysis.

» PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood due
to the volatility of the starting material (methyl crotonate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenethylaminobutanoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3111490/docs#technical-monograph-methyl-3-
phenethylaminobutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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